Cas no 62856-00-2 (Benzeneacetamide, N-(2-methylpropyl)-)

Benzeneacetamide, N-(2-methylpropyl)- structure
62856-00-2 structure
Product Name:Benzeneacetamide, N-(2-methylpropyl)-
CAS No:62856-00-2
MF:C12H17NO
MW:191.269483327866
CID:429850
PubChem ID:668859
Update Time:2025-04-19

Benzeneacetamide, N-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetamide, N-(2-methylpropyl)-
    • N-(2-methylpropyl)-2-phenylacetamide
    • DTXSID90349930
    • CZMUPZDWASDNHR-UHFFFAOYSA-N
    • N-Isobutyl-2-phenylacetamide
    • AKOS000671041
    • SCHEMBL7351625
    • 62856-00-2
    • AG-690/11634222
    • HMS1678M20
    • Phenylacetamide, N-isobutyl-
    • CHEBI:218605
    • Inchi: 1S/C12H17NO/c1-10(2)9-13-12(14)8-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3,(H,13,14)
    • InChI Key: CZMUPZDWASDNHR-UHFFFAOYSA-N
    • SMILES: O=C(CC1C=CC=CC=1)NCC(C)C

Computed Properties

  • Exact Mass: 191.13111
  • Monoisotopic Mass: 191.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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